Cas no 637751-65-6 (3-(2-ethoxyphenoxy)-7-(4-methylphenyl)methoxy-4H-chromen-4-one)

• Product Name: 3-(2-ethoxyphenoxy)-7-(4-methylphenyl)methoxy-4H-chromen-4-one
• CAS No: 637751-65-6
• MF: C₂₅H₂₂O₅
• MW: 402.439187526703
• CID: 5555032
• Update Time: 2025-06-27

3-(2-ethoxyphenoxy)-7-(4-methylphenyl)methoxy-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethoxyphenoxy)-7-[(4-methylphenyl)methoxy]chromen-4-one
• 3-(2-ethoxyphenoxy)-7-(4-methylphenyl)methoxy-4H-chromen-4-one

• Inchi： 1S/C25H22O5/c1-3-27-21-6-4-5-7-22(21)30-24-16-29-23-14-19(12-13-20(23)25(24)26)28-15-18-10-8-17(2)9-11-18/h4-14,16H,3,15H2,1-2H3
• InChI Key： RJZLCNDQEASEJA-UHFFFAOYSA-N
• SMILES： C1OC2=C(C=CC(OCC3=CC=C(C)C=C3)=C2)C(=O)C=1OC1=CC=CC=C1OCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-(2-ethoxyphenoxy)-7-(4-methylphenyl)methoxy-4H-chromen-4-one

3-(2-Ethoxyphenoxy)-7-(4-Methylphenyl)methoxy-4H-chromen-4-one (CAS No. 637751-65-6): A Comprehensive Overview

3-(2-Ethoxyphenoxy)-7-(4-methylphenyl)methoxy-4H-chromen-4-one (CAS No. 637751-65-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to the class of chromenones and is characterized by its unique structural features, which include an ethoxyphenoxy group and a methylphenylmethoxy substituent. These structural elements contribute to its potential biological activities and therapeutic applications.

The chromenone scaffold is a well-known core structure in natural products and synthetic compounds, often associated with a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The presence of the ethoxyphenoxy and methylphenylmethoxy groups in 3-(2-ethoxyphenoxy)-7-(4-methylphenyl)methoxy-4H-chromen-4-one further enhances its potential as a lead compound for drug discovery.

Recent studies have highlighted the importance of chromenones in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that chromenone derivatives exhibit potent antiproliferative activity against various cancer cell lines. The researchers found that the ethoxyphenoxy and methylphenylmethoxy substituents play a crucial role in modulating the compound's biological activity, suggesting that these groups could be optimized to enhance therapeutic efficacy.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, researchers investigated the antioxidant properties of chromenones with similar structural features. The results showed that compounds containing an ethoxyphenoxy group exhibited strong antioxidant activity, which could be beneficial in preventing oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The synthesis of 3-(2-ethoxyphenoxy)-7-(4-methylphenyl)methoxy-4H-chromen-4-one has been reported using various methodologies. One common approach involves the condensation of 2-hydroxyacetophenone with 2-ethoxyphenol followed by methylation and cyclization steps. This multi-step synthesis process allows for the precise control of the compound's structure, enabling researchers to explore different substituents and their effects on biological activity.

The pharmacokinetic properties of 3-(2-ethoxyphenoxy)-7-(4-methylphenyl)methoxy-4H-chromen-4-one have also been studied to understand its potential as a drug candidate. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for successful drug development. However, further research is needed to optimize these properties and ensure safety and efficacy in clinical settings.

In addition to its potential therapeutic applications, 3-(2-ethoxyphenoxy)-7-(4-methylphenyl)methoxy-4H-chromen-4-one has been explored for its use in diagnostic imaging. The unique electronic properties of the chromenone scaffold make it suitable for developing contrast agents for medical imaging techniques such as magnetic resonance imaging (MRI) and computed tomography (CT). The presence of the ethoxyphenoxy and methylphenylmethoxy groups can be tailored to enhance the compound's imaging capabilities.

The environmental impact of compounds like 3-(2-ethoxyphenoxy)-7-(4-methylphenyl)methoxy-4H-chromen-4-one is another important consideration in their development. Researchers are increasingly focusing on green chemistry principles to minimize the environmental footprint of synthetic processes. For example, using catalytic methods and renewable solvents can reduce waste generation and energy consumption during the synthesis of this compound.

In conclusion, 3-(2-ethoxyphenoxy)-7-(4-methylphenyl)meth oxy-4H-chromen-4-one (CAS No. 637751-65-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its potential biological activities, make it an attractive candidate for further investigation. Ongoing research aims to optimize its properties for specific therapeutic uses while ensuring environmental sustainability.